Cas no 2137571-26-5 (Tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate
• CAS No: 2137571-26-5
• MF: C₁₇H₃₂N₂O₃
• MW: 312.447585105896
• CID: 5893696
• PubChem ID: 165787286
• Update Time: 2025-05-19

Tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-800930
• 2137571-26-5
• tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate
• Tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate

• Inchi： 1S/C17H32N2O3/c1-17(2,3)22-16(21)19-10-7-13(8-11-19)14(12-20)6-9-18-15-4-5-15/h13-15,18,20H,4-12H2,1-3H3
• InChI Key： XWPULYMOAZLXNR-UHFFFAOYSA-N
• SMILES： OCC(CCNC1CC1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 312.24129289g/mol
• Monoisotopic Mass: 312.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8Ų

Additional information on Tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate

Tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate and Its Significance in Modern Chemical Research

Tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate, with the CAS number 2137571-26-5, represents a compound of considerable interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a cyclopropylamino moiety and a piperidine ring, which are known to contribute to its unique chemical properties and biological activities.

The< strong>cyclopropylamino group in the molecule is particularly noteworthy, as it is often associated with enhanced binding affinity and selectivity in drug molecules. This feature makes it a valuable component in the design of novel therapeutic agents targeting various biological pathways. Additionally, the presence of a< strong>1-hydroxybutan-2-yl side chain adds another layer of complexity to the compound's interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of new drugs.

In recent years, there has been significant research focus on the development of piperidine-based compounds due to their versatility and efficacy in modulating biological processes. The< strong>piperidine-1-carboxylate moiety, in particular, has been extensively studied for its role in enhancing pharmacokinetic properties such as solubility and metabolic stability. These attributes are crucial for ensuring that drug candidates can effectively reach their target sites within the body and maintain their therapeutic efficacy over time.

The< strong>Tert-butyl group at the 4-position of the piperidine ring further influences the compound's overall properties. This bulky substituent can affect both the electronic and steric environments around the piperidine core, potentially influencing how the molecule interacts with biological targets. Such structural modifications are often employed in medicinal chemistry to optimize drug-like properties, including binding affinity, selectivity, and pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more accurately predict and understand the behavior of complex molecules like< strong>Tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate. These tools allow for detailed analysis of molecular interactions at an atomic level, providing insights into how structural features influence biological activity. Such computational studies are increasingly integral to drug discovery pipelines, helping to streamline the identification and optimization of promising lead compounds.

The synthesis of< strong>Tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high yields and purity. Techniques such as nucleophilic substitution reactions, condensation reactions, and protecting group strategies are employed to construct the desired molecular framework. The successful synthesis of this compound underscores the growing capabilities in synthetic methodologies within the chemical community.

The potential applications of< strong>Tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate extend across multiple therapeutic areas. Its structural features suggest potential activity against targets involved in neurological disorders, inflammatory conditions, and other diseases. Preclinical studies have begun to explore these possibilities, with initial results indicating promising interactions with key biological pathways. As research progresses, this compound may emerge as a valuable tool for developing novel therapeutic strategies.

The development of new drugs is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and other experts. The study of< strong>Tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate exemplifies this collaborative approach, where insights from various fields contribute to a deeper understanding of molecular behavior and biological function. Such collaborative efforts are essential for advancing chemical research and translating laboratory discoveries into tangible benefits for patients worldwide.

In conclusion,< strong>Tert-butyl 4-[4-(cyclopropylamino)-1-hydroxybutan-2-yl]piperidine-1-carboxylate (CAS no. 2137571-26-5) is a compound with significant potential in modern chemical research. Its complex structure and unique functional groups make it a valuable candidate for further exploration in drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an important role in shaping the future of pharmaceutical chemistry and medicinal biology.